Cas no 156957-32-3 (2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI))

• Product name: 2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI)
• CAS No: 156957-32-3
• MF: C₃₄H₄₈O₇
• MW: 568.740731239319
• CID: 1332248

2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI)
• 2,4-Decadienoicacid,1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]-
• 1H-Cyclopropa[3,4]benz[1,2-e]azulene, 2,4-decadienoic acid deriv.
• Euphorbiafactor Pr4
• 2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8
• 2,4-Decadienoic acid,(1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]
• 2,4-Decadienoic acid, (1aR,1bS,4aS,7aR,7bR,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-7b-hydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxopropoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-yl ester (9CI)

• Inchi： 1S/C34H48O7/c1-8-9-10-11-12-13-14-15-27(36)40-30-22(5)33(39)25-16-21(4)28(37)24(25)17-23(19-35)18-26(33)29-32(6,7)34(29,30)41-31(38)20(2)3/h12-16,18,20,22,24-26,29-30,35,39H,8-11,17,19H2,1-7H3/t22-,24+,25-,26+,29-,30-,33+,34-/m1/s1
• InChI Key： MXLZHQOOQIUQGO-HPPLUHHSSA-N
• SMILES： C(O[C@@H]1[C@@H](C)[C@@]2(O)[C@]([H])([C@]3([H])C(C)(C)[C@@]31OC(=O)C(C)C)C=C(CO)C[C@@]1([H])[C@@]2([H])C=C(C)C1=O)(=O)C=CC=CCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids